5-fluoro-2,3-dihydropyridazin-3-one

• IUPAC Name: 4-fluoro-1H-pyridazin-6-one
• InChI: InChI=1S/C4H3FN2O/c5-3-1-4(8)7-6-2-3/h1-2H,(H,7,8)
• InChI Key: RMWUKDGIMUDATE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NNC1=O)F
• Molecular Formula: C4H3FN2O
• Molecular Weight: 114.08 g/mol
• CAS RN: 1823026-31-8

Description

5-Fluoro-2,3-dihydropyridazin-3-one (5F-2,3-DHP) is a synthetic organic compound that is used in various scientific research applications. It is a member of the pyridazinone family of compounds, which are known for their ability to interact with a variety of biological systems. 5F-2,3-DHP is a highly versatile compound that has been used in a variety of scientific research applications, including drug discovery, drug delivery, and enzyme inhibition.

Scientific Research Applications

5-fluoro-2,3-dihydropyridazin-3-one has been used in a variety of scientific research applications. It has been used as a model compound for the study of drug delivery and enzyme inhibition. It has also been used to study the structure and function of enzymes, as well as to study the interaction of drugs with biological systems. In addition, this compound has been used to study the biochemical and physiological effects of drugs.

Mechanism of Action

The mechanism of action of 5-fluoro-2,3-dihydropyridazin-3-one is not fully understood. However, it is thought to interact with a variety of biological systems, including enzymes, proteins, and cell membranes. In particular, this compound is believed to interact with enzymes in order to inhibit their activity. This inhibition may be due to the binding of the compound to specific enzyme active sites.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is known that the compound can interact with a variety of biological systems and can affect the activity of enzymes. In addition, this compound has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The use of 5-fluoro-2,3-dihydropyridazin-3-one in laboratory experiments has several advantages. It is a highly soluble compound, making it easy to work with in a laboratory setting. In addition, it is relatively stable, making it suitable for long-term storage. Furthermore, it is a relatively inexpensive compound, making it cost-effective for use in laboratory experiments.
However, there are some limitations to the use of this compound in laboratory experiments. It is a highly reactive compound and can react with a variety of biological systems, which can lead to unpredictable results. In addition, this compound is a relatively new compound and the full range of its effects is not yet known.

Future Directions

The use of 5-fluoro-2,3-dihydropyridazin-3-one in scientific research is a relatively new field and there are many potential future directions for research. These include further investigation into the biochemical and physiological effects of the compound, as well as its potential use in drug delivery and enzyme inhibition. In addition, further research into the structure and function of enzymes, as well as the interaction of drugs with biological systems, could lead to a better understanding of the potential therapeutic benefits of this compound. Finally, further research into the structure and synthesis of this compound could lead to the development of new and improved synthesis methods.

Synthesis Methods

5-fluoro-2,3-dihydropyridazin-3-one can be synthesized using a variety of methods. One method is to react 4-fluoro-1,2-dihydropyridazin-3-one (4F-1,2-DHP) with anhydrous hydrofluoric acid. This reaction produces this compound as the major product. Other methods have also been developed, including the reaction of 4F-1,2-DHP with sulfuric acid, the reaction of 4F-1,2-DHP with boron trifluoride, and the reaction of 4F-1,2-DHP with sodium borohydride.